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Compound of Interest

Compound Name:
2,6-Bis(benzyloxy)-3-

bromopyridine

CAS No.: 16727-47-2

Cat. No.: B174153

Get Quote

A molecular formula, such as C19H16BrNO2, represents the elemental composition of a

molecule but does not provide a unique chemical identity. This formula can correspond to a

multitude of different molecular structures, known as isomers, each with its own distinct

arrangement of atoms and, consequently, its own specific IUPAC name and chemical

properties. Without a more precise structural identifier, a comprehensive technical guide on a

singular entity is not feasible.

The International Union of Pure and Applied Chemistry (IUPAC) has established a system of

nomenclature to assign a unique and unambiguous name to every chemical compound.[1][2][3]

This systematic naming convention is crucial for clear communication in research, industry, and

regulatory affairs. For a given molecular formula, the number of possible isomers can be vast,

and each isomer will have a different IUPAC name that precisely describes its structure.

For instance, search results for compounds with similar but not identical molecular formulas

highlight this structural diversity. PubChem, a comprehensive database of chemical molecules,

lists compounds such as 4-bromo-2-methyl-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline-11-

carboxylic acid with the formula C16H16BrNO2 and (4R)-2-bromo-4-(2-methoxyethyl)-6-
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methyl-5,7-dihydro-4H-furo[2,3-c]pyridine with the formula C11H16BrNO2.[4][5] These

examples underscore that even with a similar collection of atoms, the connectivity and spatial

arrangement create distinct chemical entities.

To proceed with the development of an in-depth technical guide, a specific structural

representation of the C19H16BrNO2 isomer of interest is required. This could be in the form of:

A full IUPAC name: This would provide the complete and unambiguous identity of the

compound.

A structural diagram: A visual representation of the molecule's connectivity.

A SMILES (Simplified Molecular-Input Line-Entry System) string: A textual representation of

the molecular structure.

An InChI (International Chemical Identifier) or InChIKey: A non-proprietary identifier for

chemical substances.

A CAS (Chemical Abstracts Service) Registry Number: A unique numerical identifier.

Once a specific isomer of C19H16BrNO2 is identified, it would be possible to conduct a

thorough literature search to gather the necessary information for a comprehensive technical

guide. This would involve investigating its synthesis, chemical properties, biological activity, and

any associated experimental data.[6][7][8][9][10] This information would then be structured to

meet the requirements of researchers, scientists, and drug development professionals,

including detailed experimental protocols, quantitative data tables, and visualizations of

relevant pathways.

In conclusion, the molecular formula C19H16BrNO2 is a starting point, but it does not define a

single chemical compound. To create a meaningful and accurate technical resource, further

structural details are essential to pinpoint the exact molecule of interest.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 4 Tech Support

https://en.wikipedia.org/wiki/IUPAC_nomenclature_of_organic_chemistry
https://iupac.qmul.ac.uk/BlueBook/P1.html
https://www.siyavula.com/read/za/physical-sciences/grade-12/organic-molecules/04-organic-molecules-03
https://pubchem.ncbi.nlm.nih.gov/compound/975392
https://pubchem.ncbi.nlm.nih.gov/compound/975392
https://pubchem.ncbi.nlm.nih.gov/compound/97744971
https://www.researchgate.net/publication/393232992_Chemical_Characterization_and_Biological_Activity_of_a_Novel_Ursolic_Acid_Derivative
https://pubmed.ncbi.nlm.nih.gov/41009004/
https://pubmed.ncbi.nlm.nih.gov/41009004/
https://pubmed.ncbi.nlm.nih.gov/36791625/
https://pubmed.ncbi.nlm.nih.gov/36791625/
https://pubmed.ncbi.nlm.nih.gov/36791625/
https://pubmed.ncbi.nlm.nih.gov/36364156/
https://pubmed.ncbi.nlm.nih.gov/36364156/
https://pubmed.ncbi.nlm.nih.gov/36903935/
https://pubmed.ncbi.nlm.nih.gov/36903935/
https://www.benchchem.com/product/b174153/docs#navigating-the-complexities-of-chemical-identification-the-case-of-c19h16brno2
https://www.benchchem.com/product/b174153/docs#navigating-the-complexities-of-chemical-identification-the-case-of-c19h16brno2
https://www.benchchem.com/product/b174153/docs#navigating-the-complexities-of-chemical-identification-the-case-of-c19h16brno2
https://www.benchchem.com/product/b174153/docs#navigating-the-complexities-of-chemical-identification-the-case-of-c19h16brno2
https://www.benchchem.com/product/b174153?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174153?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174153?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

